Cas no 890098-13-2 (3-Bromo-4'-iodobenzophenone)

• Product Name: 3-Bromo-4'-iodobenzophenone
• CAS No: 890098-13-2
• MF: C₁₃H₈BrIO
• MW: 387.010495185852
• MDL: MFCD02260364
• CID: 1936982
• PubChem ID: 24722806
• Update Time: 2025-04-21

3-Bromo-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-4'-IODOBENZOPHENONE
• (3-bromophenyl)-(4-iodophenyl)methanone
• LogP
• MFCD02260364
• DTXSID20641499
• 890098-13-2
• AKOS009338499
• (3-Bromophenyl)(4-iodophenyl)methanone
• 3-Bromo-4'-iodobenzophenone

• MDL： MFCD02260364
• Inchi： 1S/C13H8BrIO/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(15)7-5-9/h1-8H
• InChI Key： UZSFJVSPCZOCKL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC=C(C=1)Br)=O

Computed Properties

• Exact Mass: 385.88000
• Monoisotopic Mass: 385.88033Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.88
• Boiling Point: 422.4°C at 760 mmHg
• Flash Point: 209.3°C
• Refractive Index: 1.667
• PSA: 17.07000
• LogP: 4.28470